Cas no 1055361-93-7 (N-(3-azidopropyl)-4-(pyren-1-yl)butanamide)

• Product Name: N-(3-azidopropyl)-4-(pyren-1-yl)butanamide
• CAS No: 1055361-93-7
• MF: C₂₃H₂₂N₄O
• MW: 370.446984767914
• CID: 5735770
• Update Time: 2025-06-20

N-(3-azidopropyl)-4-(pyren-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-azidopropyl)-4-(pyren-1-yl)butanamide

• Inchi： 1S/C23H22N4O/c24-27-26-15-3-14-25-21(28)7-2-4-16-8-9-19-11-10-17-5-1-6-18-12-13-20(16)23(19)22(17)18/h1,5-6,8-13H,2-4,7,14-15H2,(H,25,28)
• InChI Key： BFKZFXLTOFLVKF-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)CCC(=O)NCCCN=[N+]=[N-]

Additional information on N-(3-azidopropyl)-4-(pyren-1-yl)butanamide

Professional Introduction to N-(3-azidopropyl)-4-(pyren-1-yl)butanamide (CAS No. 1055361-93-7)

N-(3-azidopropyl)-4-(pyren-1-yl)butanamide, identified by its Chemical Abstracts Service (CAS) number CAS No. 1055361-93-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining an azido group and a pyrene moiety, presents intriguing possibilities for applications in drug discovery, molecular imaging, and bioconjugation technologies.

The structural composition of N-(3-azidopropyl)-4-(pyren-1-yl)butanamide encompasses a butanamide backbone linked to a pyrene ring at one end and an azidopropyl group at the other. The pyrene moiety is particularly noteworthy for its strong fluorescence properties, making it a valuable component in fluorescent probes and biosensors. Meanwhile, the azido group serves as a versatile handle for further chemical modifications, such as click chemistry reactions, enabling the synthesis of complex biomolecular constructs.

In recent years, there has been growing interest in leveraging the photophysical properties of pyrene derivatives for applications in live-cell imaging and therapeutic agents. Pyrene-based probes have demonstrated exceptional sensitivity and specificity in detecting biological targets, including proteins and nucleic acids. The introduction of the azido group into these systems has further expanded their utility by facilitating site-specific labeling and cross-linking experiments, which are crucial for understanding protein-protein interactions and molecular mechanisms.

One of the most compelling aspects of N-(3-azidopropyl)-4-(pyren-1-yl)butanamide is its potential as a building block for the development of novel therapeutics. The compound's ability to undergo click chemistry reactions with various biomolecules has opened up new avenues for drug design. For instance, researchers have utilized this scaffold to create targeted drug delivery systems, where the pyrene moiety acts as an optical reporter and the azido group enables conjugation to therapeutic agents or targeting ligands.

The pharmaceutical industry has been particularly keen on exploring pyrene derivatives due to their favorable pharmacokinetic properties and minimal toxicity. Preclinical studies have shown that compounds incorporating pyrene moieties can exhibit prolonged circulation times in vivo, allowing for extended monitoring periods during diagnostics or therapy. Additionally, the biocompatibility of the azido group ensures that it can be safely incorporated into biomolecular constructs without eliciting adverse immune responses.

Advances in synthetic methodologies have further enhanced the accessibility of N-(3-azidopropyl)-4-(pyren-1-yl)butanamide, enabling researchers to tailor its structure for specific applications. Modern techniques such as solid-phase synthesis and flow chemistry have streamlined the production process, making it feasible to generate large quantities of this compound for both academic and industrial purposes. These advancements have also facilitated the exploration of novel derivatives with enhanced functional properties.

The integration of machine learning and computational chemistry has accelerated the discovery of new applications for N-(3-azidopropyl)-4-(pyren-1-yl)butanamide. By analyzing large datasets of biological interactions and spectroscopic data, researchers can predict how this compound might behave in different contexts, thereby guiding experimental design more efficiently. This interdisciplinary approach has led to breakthroughs in understanding complex biological pathways and developing innovative therapeutic strategies.

In conclusion, N-(3-azidopropyl)-4-(pyren-1-yl)butanamide (CAS No. 1055361-93-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features—combining a fluorescent pyrene moiety with a versatile azido group—make it an invaluable tool for developing advanced imaging techniques, drug delivery systems, and biomolecular probes. As synthetic methods continue to evolve and computational tools become more sophisticated, the potential uses for this compound are expected to expand even further, driving innovation across multiple scientific disciplines.